Cas no 198625-32-0 (4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid)

4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid structure
198625-32-0 structure
Product Name:4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid
CAS No:198625-32-0
MF:C17H14O5
MW:298.290065288544
CID:1390526
PubChem ID:53913383
Update Time:2025-04-20

4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,5-dimethylphenyl)carbonyl]benzene-1,2-dicarboxylic acid
    • 1,2-benzenedicarboxylic acid, 4-(2,5-dimethylbenzoyl)-
    • 4-(2,5-Dimethylbenzoyl)phthalic acid
    • LogP
    • SCHEMBL7772106
    • 4-(2,5-Dimethylbenzoyl)-1,2-benzenedicarboxylic acid
    • DTXSID501220757
    • 198625-32-0
    • Inchi: 1S/C17H14O5/c1-9-3-4-10(2)13(7-9)15(18)11-5-6-12(16(19)20)14(8-11)17(21)22/h3-8H,1-2H3,(H,19,20)(H,21,22)
    • InChI Key: IFJBOTRWSLRSCA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)O)=C(C(=O)O)C=1)C1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 298.08412
  • Monoisotopic Mass: 298.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 91.67
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd